Cas no 88498-76-4 (Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester)
88498-76-4 structure
Product Name:Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester
CAS No:88498-76-4
MF:C14H10O2S
MW:242.293002605438
CID:630570
PubChem ID:13143509
Update Time:2025-04-19
Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester
- methyl azuleno[1,2-b]thiophene-4-carboxylate
- DTXSID90521451
- 88498-76-4
-
- Inchi: 1S/C14H10O2S/c1-16-14(15)12-9-5-3-2-4-6-10(9)13-11(12)7-8-17-13/h2-8H,1H3
- InChI Key: MKZFXZDLELGCET-UHFFFAOYSA-N
- SMILES: S1C=CC2C(C(=O)OC)=C3C=CC=CC=C3C1=2
Computed Properties
- Exact Mass: 242.04015073g/mol
- Monoisotopic Mass: 242.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54.5Ų
Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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